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Compound of Interest

Compound Name: Hoechst 33258

Cat. No.: B15609133

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Hoechst 33258 is a cell-permeant, blue-fluorescent dye that serves as a powerful tool for

visualizing the nuclei of eukaryotic cells.[1][2] This bis-benzimide dye binds specifically to the

minor groove of double-stranded DNA, with a strong preference for adenine-thymine (A-T) rich

regions.[1][3] Upon binding to DNA, its fluorescence quantum yield increases significantly,

making it an excellent stain for identifying and quantifying nuclear DNA in both live and fixed

cells.[2][3] Its minimal fluorescence in an unbound state often allows for staining without a

wash step.[2]

Hoechst 33258 is widely utilized in various cellular analysis applications, including routine

nuclear counterstaining in immunofluorescence, cell cycle analysis by flow cytometry, and the

identification of apoptotic cells characterized by condensed or fragmented nuclei.[1][4][5] While

structurally similar to Hoechst 33342, Hoechst 33258 is reported to be slightly less cell-

permeant.[4]
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For optimal staining, experimental conditions such as dye concentration and incubation time

may need to be optimized based on the specific cell type and experimental goals.[6][7]

Parameter Value Notes

Excitation Maximum (with

DNA)
~352 nm

Can be excited by a xenon or

mercury-arc lamp, or a UV

laser.[3][8]

Emission Maximum (with DNA) ~461 nm
Emits blue-cyan fluorescence.

[3][6]

Unbound Dye Emission 510–540 nm

Greenish fluorescence may be

observed if dye concentration

is too high or washing is

insufficient.[1][3]

Stock Solution Concentration 10 mg/mL
Typically prepared in deionized

water or DMSO.[2][9]

Working Concentration (Live

Cells)
0.5 - 5 µM (or 1-5 µg/mL)

Optimal concentration should

be determined experimentally.

[6][7][9]

Working Concentration (Fixed

Cells)
0.5 - 2 µg/mL

Generally lower concentrations

are needed for fixed and

permeabilized cells.[9][10]

Incubation Time (Live Cells) 15 - 60 minutes
Can vary depending on cell

type and temperature.[6][7]

Incubation Time (Fixed Cells) At least 15 minutes
Staining is typically rapid in

fixed cells.[9][10]

Storage of Stock Solution -20°C or below

Protect from light and avoid

repeated freeze-thaw cycles.

[3][9]
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Hoechst 33258 dye

Adherent cells cultured on coverslips or in culture plates

Phosphate-Buffered Saline (PBS), pH 7.4

Complete cell culture medium

Fixative solution (e.g., 4% formaldehyde or paraformaldehyde in PBS)

Permeabilization buffer (optional, for fixed cells, e.g., 0.1% Triton X-100 in PBS)

Mounting medium

Fluorescence microscope with appropriate filters (e.g., DAPI filter set)

Protocol 1: Staining of Live Adherent Cells
This protocol is suitable for visualizing nuclei in living cells.

Cell Preparation: Culture adherent cells on sterile coverslips or in an appropriate imaging

plate until they reach the desired confluency.

Prepare Staining Solution: Immediately before use, dilute the Hoechst 33258 stock solution

to a final working concentration of 1-5 µg/mL in fresh, pre-warmed complete cell culture

medium.[9][10]

Staining: Remove the existing culture medium from the cells. Add the Hoechst staining

solution to the cells, ensuring the entire surface is covered.

Incubation: Incubate the cells at 37°C for 15 to 60 minutes, protected from light.[6][7] The

optimal incubation time can vary between cell types.

Washing (Optional but Recommended): Aspirate the staining solution and wash the cells

twice with pre-warmed PBS or culture medium to reduce background fluorescence.[9]

However, washing is not always necessary for specific staining.[2]
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Imaging: Add fresh, pre-warmed medium or PBS to the cells. Visualize the stained nuclei

using a fluorescence microscope with UV excitation and a blue emission filter.

Protocol 2: Staining of Fixed Adherent Cells
This protocol is ideal for nuclear counterstaining in immunocytochemistry or when analyzing

fixed samples.

Cell Preparation: Culture adherent cells on sterile coverslips.

Washing: Wash the cells once with PBS.

Fixation: Fix the cells by incubating with 4% formaldehyde in PBS for 15 minutes at room

temperature.

Washing: Wash the cells twice with PBS for 5 minutes each.

Permeabilization (Optional): If performing immunostaining for intracellular targets,

permeabilize the cells with a buffer such as 0.1% Triton X-100 in PBS for 10-15 minutes.

Wash twice with PBS.

Prepare Staining Solution: Dilute the Hoechst 33258 stock solution to a final working

concentration of 0.5-2 µg/mL in PBS.[9][10]

Staining: Add the Hoechst staining solution to the fixed cells and incubate for at least 15

minutes at room temperature, protected from light.[9][10]

Washing: Aspirate the staining solution and wash the cells two to three times with PBS.[9]

Mounting and Imaging: Mount the coverslip onto a microscope slide using an appropriate

mounting medium. Image the cells using a fluorescence microscope.

Protocol 3: Staining for Apoptosis Detection
Apoptotic cells exhibit characteristic nuclear changes, including chromatin condensation and

nuclear fragmentation, which can be visualized with Hoechst 33258.
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Induce Apoptosis: Treat adherent cells with the desired apoptotic stimulus. Include an

untreated control.

Staining: Following treatment, stain the cells (live or fixed) using either Protocol 1 or 2. A

common approach is to stain with 2 µM Hoechst 33258 for 1 hour at 37°C.[4]

Washing: Wash the cells three times with PBS.[4]

Analysis: Using a fluorescence microscope, observe the nuclear morphology. Non-apoptotic

cells will show uniform, round nuclei with organized chromatin. Apoptotic cells will display

brightly stained, condensed, and/or fragmented nuclei.[4]
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Caption: Experimental workflow for Hoechst 33258 staining of adherent cells.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15609133/docs?utm_src=pdf-body-img#application-notes-and-protocols-hoechst-33258-staining-for-adherent-cells
https://www.benchchem.com/product/b15609133/docs?utm_src=pdf-body#application-notes-and-protocols-hoechst-33258-staining-for-adherent-cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action
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Caption: Mechanism of Hoechst 33258 DNA staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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